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Compound of Interest

Compound Name: 4-Ethoxy-2-nitroaniline

L Get Quote

Cat. No.: B1294931

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the solubility of 4-Ethoxy-2-
nitroaniline, a key intermediate in organic synthesis. Understanding the solubility of this
compound in various organic solvents is crucial for optimizing reaction conditions, developing
purification strategies, and formulating products. This document compiles available solubility
data, details relevant experimental methodologies, and presents a logical workflow for solubility
determination.

Core Physical and Chemical Properties

4-Ethoxy-2-nitroaniline is a crystalline solid.[1] Key physical and chemical properties are
summarized in the table below.

Property Value

CAS Number 616-86-4

Molecular Formula CsH10N20s3

Molecular Weight 182.18 g/mol

Melting Point 111-113°C

Appearance Red to rust-brown crystalline powder
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Qualitative Solubility of 4-Ethoxy-2-nitroaniline

Literature indicates that 4-Ethoxy-2-nitroaniline is slightly soluble in water but dissolves well in
organic solvents such as methanol and ethyl acetate.[1] Another source describes it as
sparingly soluble in water.

Quantitative Solubility Data

Exhaustive searches of scientific literature and chemical databases did not yield specific
guantitative solubility data (e.g., mole fraction, grams per 100g of solvent) for 4-Ethoxy-2-
nitroaniline at various temperatures. However, to provide a valuable point of reference for
researchers, the following section presents solubility data for a structurally analogous
compound, 4-Ethoxy-2-fluoro-1-nitrobenzene. The presence of a fluorine atom in place of an
amine group will influence solubility, but this data provides a useful approximation of solubility

trends in common organic solvents.

Reference Data: Solubility of 4-Ethoxy-2-fluoro-1-
hitrobenzene

The mole fraction solubility of 4-Ethoxy-2-fluoro-1-nitrobenzene in several organic solvents at
temperatures ranging from 278.15 K to 318.15 K is presented below.
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Solvent Temperature (K) Mole Fraction Solubility (x)
Methanol 278.15 0.0158
283.15 0.0193

288.15 0.0235

293.15 0.0286

298.15 0.0348

303.15 0.0423

308.15 0.0515

313.15 0.0628

318.15 0.0765

Ethanol 278.15 0.0197
283.15 0.0238

288.15 0.0288

293.15 0.0348

298.15 0.0421

303.15 0.0510

308.15 0.0618

313.15 0.0749

318.15 0.0908

Ethyl Acetate 278.15 0.1415
283.15 0.1648

288.15 0.1917

293.15 0.2228

298.15 0.2588
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303.15 0.3005
308.15 0.3489
313.15 0.4052
318.15 0.4708
Toluene 278.15 0.2583
283.15 0.2945

Disclaimer: This data is for 4-Ethoxy-2-fluoro-1-nitrobenzene and is intended to serve as a
reference. Actual solubility values for 4-Ethoxy-2-nitroaniline may differ.

Experimental Protocol for Solubility Determination

The gravimetric method is a widely accepted and reliable technique for determining the
solubility of a solid in a liquid solvent. The following protocol is a standard procedure that can
be employed to determine the solubility of 4-Ethoxy-2-nitroaniline.

Key Steps in the Gravimetric Method:

o Preparation of Saturated Solutions: An excess amount of solid 4-Ethoxy-2-nitroaniline is
added to a known volume of the selected organic solvent in a sealed vessel.

» Equilibration: The mixture is continuously agitated in a thermostatically controlled water bath
to maintain a constant temperature. The system is allowed to equilibrate for a sufficient
period to ensure that the solution is saturated.

» Phase Separation: Once equilibrium is reached, agitation is stopped, and the solid and liquid
phases are allowed to separate, typically by settling or centrifugation.

o Sampling: A known mass of the clear, saturated supernatant is carefully withdrawn using a
pre-weighed, pre-heated (or pre-cooled to the experimental temperature) syringe. To avoid
introducing undissolved solids, the syringe is often fitted with a filter.

e Solvent Evaporation: The withdrawn sample is transferred to a pre-weighed container, and
the solvent is evaporated under controlled conditions (e.g., in a vacuum oven at a moderate
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temperature) until a constant weight of the solid solute is achieved.

o Calculation: The mass of the dissolved solute and the mass of the solvent are determined by
weight difference. The solubility can then be expressed in various units, such as mole
fraction, molarity, or grams of solute per 100 grams of solvent.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the gravimetric method for determining the
solubility of 4-Ethoxy-2-nitroaniline.
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Solubility Determination Workflow
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Gravimetric method workflow.
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This in-depth guide provides a foundational understanding of the solubility of 4-Ethoxy-2-
nitroaniline. While specific quantitative data is not readily available in the public domain, the
provided information on its qualitative solubility, reference data for a similar compound, and a
detailed experimental protocol will aid researchers in their work with this important chemical
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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